4-[ethyl(methylsulfonyl)amino]-N,N-dimethylbenzamide

• IUPAC Name: 4-[ethyl(methylsulfonyl)amino]-N,N-dimethylbenzamide
• InChI: InChI=1S/C12H18N2O3S/c1-5-14(18(4,16)17)11-8-6-10(7-9-11)12(15)13(2)3/h6-9H,5H2,1-4H3
• InChI Key: IEBSKZWIYVVTCH-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=CC=C(C=C1)C(=O)N(C)C)S(=O)(=O)C
• Molecular Formula: C12H18N2O3S
• Molecular Weight: 270.35 g/mol

Description

4-[ethyl(methylsulfonyl)amino]-N,N-dimethylbenzamide (EMDB) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. EMDB is a benzamide derivative that has a molecular formula of C12H18N2O3S and a molecular weight of 278.35 g/mol.

Mechanism of Action

4-[ethyl(methylsulfonyl)amino]-N,N-dimethylbenzamide exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that promote inflammation and pain. This compound also inhibits the production of nitric oxide (NO), which is involved in the regulation of various physiological processes, including blood pressure, neurotransmission, and immune response.
Biochemical and Physiological Effects
This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in various animal models. This compound has also been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-[ethyl(methylsulfonyl)amino]-N,N-dimethylbenzamide has several advantages as a research tool, including its high potency, selectivity, and low toxicity. This compound is also relatively easy to synthesize and purify, making it a cost-effective research tool. However, this compound has some limitations, including its limited solubility in water, which may limit its use in some experimental protocols.

Future Directions

4-[ethyl(methylsulfonyl)amino]-N,N-dimethylbenzamide has significant potential for further research in various fields, including medicinal chemistry, drug discovery, and neuroscience. Some possible future directions for this compound research include:
1. Development of new this compound derivatives with improved pharmacological properties and reduced toxicity.
2. Investigation of the potential use of this compound as a neuroprotective agent in the treatment of neurodegenerative diseases.
3. Study of the mechanism of action of this compound in various physiological processes, including inflammation, pain, and neurotransmission.
4. Evaluation of the safety and efficacy of this compound in clinical trials for the treatment of various inflammatory diseases.

Scientific Research Applications

4-[ethyl(methylsulfonyl)amino]-N,N-dimethylbenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. This compound has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties, making it a potential candidate for the development of new drugs. This compound has also been studied for its potential use as a neuroprotective agent in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.